1-[2-[[Dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]oxyethoxy]propan-2-yl 2-methylheptadecanoate

• Molecular Formula: C32H72O7Si4
• Molecular Weight: 681.2 g/mol
• IUPAC Name: 1-[2-[[dimethyl(trimethylsilyloxy)silyl]oxy-methyl-trimethylsilyloxysilyl]oxyethoxy]propan-2-yl 2-methylheptadecanoate
• InChI: InChI=1S/C32H72O7Si4/c1-13-14-15-16-17-18-19-20-21-22-23-24-25-26-30(2)32(33)36-31(3)29-34-27-28-35-43(12,38-41(7,8)9)39-42(10,11)37-40(4,5)6/h30-31H,13-29H2,1-12H3
• InChI Key: ACCPCHOPPIUHIG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(C)C(=O)OC(C)COCCO[Si](C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Description

Dimethicone PEG-7 Isostearate is a compound widely used in the cosmetic industry. It is a derivative of dimethicone, a type of silicone, combined with polyethylene glycol (PEG) and isostearic acid. This compound is known for its emollient and conditioning properties, making it a popular ingredient in skincare and haircare products .

Preparation Methods

Dimethicone PEG-7 Isostearate is synthesized through a series of chemical reactions involving dimethicone, polyethylene glycol, and isostearic acid. The process typically involves the esterification of isostearic acid with polyethylene glycol, followed by the reaction with dimethicone. The reaction conditions often include the use of catalysts and controlled temperatures to ensure the desired product is obtained .

Chemical Reactions Analysis

Dimethicone PEG-7 Isostearate undergoes various chemical reactions, including:

Oxidation: This reaction can occur under the influence of oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another, often using specific reagents and conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts

Scientific Research Applications

Dimethicone PEG-7 Isostearate has a wide range of applications in scientific research:

Chemistry: It is used as a surfactant and emulsifier in various chemical formulations.

Biology: The compound is employed in the formulation of biological assays and experiments due to its biocompatibility.

Medicine: It is used in topical formulations for its skin-conditioning properties.

Industry: Dimethicone PEG-7 Isostearate is utilized in the production of personal care products, including lotions, creams, and hair conditioners

Mechanism of Action

The mechanism of action of Dimethicone PEG-7 Isostearate involves its ability to form a protective film on the skin and hair. This film helps to retain moisture, providing a smooth and soft feel. The compound interacts with the skin’s natural oils, enhancing its conditioning effects. The molecular targets include the skin’s surface and hair cuticles, where it exerts its emollient and conditioning properties .

Comparison with Similar Compounds

Dimethicone PEG-7 Isostearate is unique due to its combination of dimethicone, polyethylene glycol, and isostearic acid. Similar compounds include:

Dimethicone PEG-8 Laurate: Another silicone-based compound with similar emollient properties.

PEG-12 Dimethicone: A derivative with a higher PEG content, offering different solubility and conditioning characteristics.

Dimethicone PEG-10 Phosphate: Known for its emulsifying properties in aqueous formulations

Dimethicone PEG-7 Isostearate stands out due to its balanced hydrophilic and lipophilic properties, making it versatile for various formulations.